Cas no 850314-12-4 (2-tert-butyl-5-chloro-1,2-thiazol-3-one)
850314-12-4 structure
Product Name:2-tert-butyl-5-chloro-1,2-thiazol-3-one
CAS No:850314-12-4
MF:C7H10ClNOS
MW:191.678399562836
MDL:MFCD07779520
CID:716812
PubChem ID:21879009
Update Time:2025-04-19
2-tert-butyl-5-chloro-1,2-thiazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Isothiazolone,5-chloro-2-(1,1-dimethylethyl)-
- 2-tert-butyl-5-chloro-1,2-thiazol-3-one
- 2-tert-Butyl-5-chloroisothiazol-3(2H)-one
- 2-tert-Butyl-5-chloro-isothiazol-3-one
- 850314-12-4
- CS-0038579
- BDBM50524471
- CHEMBL4473844
- AKOS006287104
- 2-tert-Butyl-5-chloro-1,2-thiazol-3(2H)-one
- SCHEMBL5893211
- AS-54940
- W11290
- SB39018
- DB-076208
- DTXSID50619287
- MFCD07779520
- 2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one
-
- MDL: MFCD07779520
- Inchi: 1S/C7H10ClNOS/c1-7(2,3)9-6(10)4-5(8)11-9/h4H,1-3H3
- InChI Key: XVHZFBOFVTZDHG-UHFFFAOYSA-N
- SMILES: ClC1=CC(N(C(C)(C)C)S1)=O
Computed Properties
- Exact Mass: 191.0171628g/mol
- Monoisotopic Mass: 191.0171628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- Boiling Point: 235.639°C at 760 mmHg
2-tert-butyl-5-chloro-1,2-thiazol-3-one Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
2-tert-butyl-5-chloro-1,2-thiazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466162-5g |
2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one |
850314-12-4 | 95%+ | 5g |
$*** | 2023-05-29 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0476-1g |
2-tert-Butyl-5-chloro-isothiazol-3-one |
850314-12-4 | 96% | 1g |
¥5228.88 | 2025-02-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0476-5g |
2-tert-Butyl-5-chloro-isothiazol-3-one |
850314-12-4 | 96% | 5g |
¥20898.02 | 2025-02-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0476-500mg |
2-tert-Butyl-5-chloro-isothiazol-3-one |
850314-12-4 | 96% | 500mg |
¥3051.64 | 2025-02-20 | |
| abcr | AB462327-250 mg |
2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one; . |
850314-12-4 | 250MG |
€410.30 | 2023-07-18 | ||
| abcr | AB462327-1 g |
2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one; . |
850314-12-4 | 1g |
€901.10 | 2023-07-18 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0476-1g |
2-tert-Butyl-5-chloro-isothiazol-3-one |
850314-12-4 | 96% | 1g |
5071.29CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0476-5g |
2-tert-Butyl-5-chloro-isothiazol-3-one |
850314-12-4 | 96% | 5g |
20268.21CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0476-500mg |
2-tert-Butyl-5-chloro-isothiazol-3-one |
850314-12-4 | 96% | 500mg |
2959.67CNY | 2021-07-19 | |
| Alichem | A059006238-1g |
2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one |
850314-12-4 | 95% | 1g |
$485.52 | 2023-08-31 |
2-tert-butyl-5-chloro-1,2-thiazol-3-one Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
850314-12-4 (2-tert-butyl-5-chloro-1,2-thiazol-3-one) Related Products
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